molecular formula C4H4ClN3O2 B587073 5-Chloro-1-methyl-4-nitroimidazole-13C4 CAS No. 1391052-79-1

5-Chloro-1-methyl-4-nitroimidazole-13C4

Cat. No. B587073
CAS RN: 1391052-79-1
M. Wt: 165.514
InChI Key: OSJUNMSWBBOTQU-JCDJMFQYSA-N
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Description

5-Chloro-1-methyl-4-nitroimidazole is a derivative of 4-nitroimidazole . It has an empirical formula of C4H4ClN3O2 and a molecular weight of 161.55 .


Synthesis Analysis

The synthesis of 5-Chloro-1-methyl-4-nitroimidazole involves the addition of 1-methyl-5-chloroimidazole to a glass reaction pot, followed by the addition of nitric acid under cooling. Sulfuric acid is then added under continued cooling. The reaction is carried out at 100°C for 2 hours, after which the product is precipitated by adding ice water, filtered, and dried .


Molecular Structure Analysis

The molecular structure of 5-Chloro-1-methyl-4-nitroimidazole can be represented by the InChI string InChI=1S/C4H4ClN3O2/c1-7-2-6-4 (3 (7)5)8 (9)10/h2H,1H3 . The 3D structure can be viewed using Java or Javascript .


Chemical Reactions Analysis

5-Chloro-1-methyl-4-nitroimidazole may be used in the synthesis of 5-aryl-1-methyl-4-nitroimidazoles, via Suzuki coupling with arylboronic acids, catalyzed by dichlorobis-(triphenylphosphine)palladium (II), K2CO3, and tetrabutylammonium bromide .


Physical And Chemical Properties Analysis

5-Chloro-1-methyl-4-nitroimidazole is a white to brown solid with a melting point of 148-149°C . It has a density of 1.25 g/mL at 25°C .

Mechanism of Action

5-Chloro-1-methyl-4-nitroimidazole is suitable for use in rapid mix experiments to investigate the mechanism of anomalous radiosensitization of mammalian cells .

Safety and Hazards

5-Chloro-1-methyl-4-nitroimidazole is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

5-Chloro-1-methyl-4-nitroimidazole is an important pharmaceutical intermediate. For example, it is a key intermediate in the synthesis of azathioprine, which has purine antagonistic effects and is mainly used to suppress immune rejection during heterotransplantation .

properties

IUPAC Name

5-chloro-1-(113C)methyl-4-nitro(2,4,5-13C3)imidazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H4ClN3O2/c1-7-2-6-4(3(7)5)8(9)10/h2H,1H3/i1+1,2+1,3+1,4+1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSJUNMSWBBOTQU-JCDJMFQYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=NC(=C1Cl)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[13CH3]N1[13CH]=N[13C](=[13C]1Cl)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H4ClN3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

165.52 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Chloro-1-methyl-4-nitroimidazole-13C4

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